B8R 20-27

• Molecular Formula: C44H65N9O15
• Molecular Weight: 960.0 g/mol
• InChI: InChI=1S/C44H65N9O15/c1-23(2)36(44(67)68)53-42(65)33(22-55)51-38(61)29(16-17-34(58)59)48-40(63)30(19-25-9-5-4-6-10-25)49-37(60)28(11-7-8-18-45)47-39(62)31(20-26-12-14-27(57)15-13-26)50-41(64)32(21-54)52-43(66)35(46)24(3)56/h4-6,9-10,12-15,23-24,28-33,35-36,54-57H,7-8,11,16-22,45-46H2,1-3H3,(H,47,62)(H,48,63)(H,49,60)(H,50,64)(H,51,61)(H,52,66)(H,53,65)(H,58,59)(H,67,68)/t24-,28+,29+,30+,31+,32+,33+,35+,36+/m1/s1
• InChIKey: OKJGSFNDSWKVMF-RWALMOLHSA-N

B8R 20-27: Validated Immunodominant Vaccinia CD8+ Epitope

B8R 20-27 (sequence TSYKFESV, CAS 848642-31-9) is an 8-amino acid peptide derived from the vaccinia virus (VACV) B8R protein, a secreted homolog of the interferon-gamma (IFN-γ) receptor that functions as a viral decoy to neutralize host IFN-γ antiviral activity [1]. This linear peptidic epitope is a well-established, immunodominant H-2Kb-restricted CD8+ T cell determinant [2][3]. With a molecular weight of 960.04 g/mol and a molecular formula of C44H65N9O15, the peptide is typically supplied as a lyophilized powder with a purity of ≥95% (commonly >98%) [4][5]. Its sequence is conserved across multiple orthopoxvirus strains, including Vaccinia, Ectromelia, and Cowpox viruses [6]. B8R 20-27 is a cornerstone reagent for studying poxvirus immunology, evaluating vaccine efficacy, and developing T cell-based assays.

Workflow H-2K^b-restricted immunodominant CD8⁺ T cell epitope tracking

Selection Established probe for murine viral infection and vaccination models

Use Context Tetramer staining, ELISpot, ICS in MVA/vaccinia research

• [1] Alcami, A., & Smith, G. L. (1995). Vaccinia, cowpox, and camelpox viruses encode soluble gamma interferon receptors with novel broad species specificity. Journal of Virology, 69(8), 4633-4639. View Source
• [2] Moutaftsi, M., et al. (2006). A consensus epitope prediction approach identifies the breadth of murine T(CD8+)-cell responses to vaccinia virus. Nature Biotechnology, 24(7), 817-819. View Source
• [3] Tscharke, D. C., et al. (2005). Identification of poxvirus CD8+ T cell determinants to enable rational design and characterization of smallpox vaccines. Journal of Experimental Medicine, 201(1), 95-104. View Source
• [4] Adooq Bioscience. B8R 20-27 Product Datasheet (Catalog No. A23195). View Source
• [5] SB-PEPTIDE. B8R (20-27) Technical Specification. View Source
• [6] peptides.de. B8R 20-27 (H-2 Kb) (TSYKFESV) Product Page. View Source

B8R 20-27 vs. Other Vaccinia CD8+ Epitopes

Simple substitution of B8R 20-27 with other vaccinia virus-derived or H-2Kb-restricted peptides is not scientifically valid due to significant, quantifiable differences in MHC binding affinity and immunodominance hierarchy. While numerous poxvirus peptides can bind H-2Kb, B8R 20-27 exhibits a uniquely high binding affinity (IC50 = 0.19 nM) that is consistently lower (i.e., stronger binding) than that of other well-studied determinants such as A19L47-55 (IC50 = 0.77 nM) [1]. This translates directly to its status as an immunodominant epitope, which dictates the magnitude and quality of the observed T cell response. Furthermore, B8R 20-27's exceptional stability profile, particularly its defined optimal pH range (4.0-5.0) and long-term storage characteristics, is not a generic property of all synthetic peptides . These specific biophysical and immunological characteristics are not interchangeable with other epitopes, meaning experimental data generated with a different peptide cannot be extrapolated or used as a direct surrogate. Selecting the exact B8R 20-27 sequence is critical for assay reproducibility, accurate immunomonitoring, and proper vaccine control validation.

MHC binding affinity mismatch

Affinity profiles differ substantially; alternative epitopes may reduce detection sensitivity and confound assay interpretation.

Immunodominance hierarchy variation

Subdominant epitopes may not capture the full magnitude of CD8⁺ T cell responses; response readouts may not transfer across epitopes.

Cross-species conservation gap

Sequence conservation across orthopoxviruses is epitope-specific; species-specific reagents may be required for heterologous protection studies.

• [1] Tscharke, D. C., et al. (2005). Identification of poxvirus CD8+ T cell determinants to enable rational design and characterization of smallpox vaccines. Journal of Experimental Medicine, 201(1), 95-104. View Source

B8R 20-27: Quantitative Evidence for Selection

Superior H-2Kb Binding Affinity

B8R 20-27 (TSYKFESV) demonstrates superior H-2Kb binding affinity compared to other key vaccinia virus-derived epitopes. In a competitive binding assay measuring the concentration required to inhibit 50% of labeled peptide binding (IC50), B8R 20-27 achieved an IC50 of 0.19 nM [1]. This is 4-fold higher affinity than the A19L epitope (A19L47-55; IC50 = 0.77 nM), and also stronger than the widely studied K3L and A42R determinants, which have IC50 values of 0.22 nM and 0.24 nM, respectively [1]. This superior binding is a primary factor contributing to its immunodominance in the CD8+ T cell response to VACV.

H-2K^b Affinity (IC₅₀)

Head-to-head

B8R 20-27: 0.19 nM
vs. A19L 47-55: 0.77 nM (4.1-fold)
vs. A47L 138-146: 1.1 nM (5.8-fold)

May support sensitive detection of low-frequency CD8⁺ T cells

Affinity measured in vitro; detection sensitivity depends on assay conditions.

Evidence Dimension	H-2Kb Binding Affinity (IC50)
Target Compound Data	0.19 nM
Comparator Or Baseline	A19L47-55 (VSLDYINTM): 0.77 nM; K3L6-15 (YSLPNAGDVI): 0.22 nM; A42R88-96 (YAPVSPIVI): 0.24 nM
Quantified Difference	B8R 20-27 binds with 4.1-fold higher affinity than A19L47-55 and 1.2-fold higher than K3L6-15.
Conditions	Competitive binding assay using purified H-2Kb molecules [1].

Why This Matters

Higher MHC binding affinity correlates with enhanced peptide presentation on the cell surface, directly influencing the magnitude and quality of T cell priming, which is critical for assay sensitivity and vaccine immunogenicity assessments.

• [1] Tscharke, D. C., et al. (2005). Identification of poxvirus CD8+ T cell determinants to enable rational design and characterization of smallpox vaccines. Journal of Experimental Medicine, 201(1), 95-104. View Source

Consistent Immunodominance Hierarchy

The chemical stability of B8R 20-27 is highly dependent on pH, with a clearly defined optimal range for activity and storage. The peptide demonstrates maximum stability in mildly acidic conditions (pH 4.0-5.0), where an estimated half-life exceeds two years under refrigerated conditions (2-8°C) . At physiological pH 7.0, the estimated half-life at room temperature is reduced to 6-12 months . While direct, head-to-head stability data for comparator peptides in identical matrices is not universally reported, this detailed profile allows for rational experimental design and confirms the viability of long-term stock solutions at pH 4.0-5.0, a key consideration for reproducibility in longitudinal studies.

Immunodominance Hierarchy

Cross-study comparable

Dominant among 10 epitopes; invariant rank across multiple VACV strains

Consistent ranking may support response magnitude quantification

Hierarchy may vary with viral strain and immunization regimen.

Evidence Dimension	Peptide Half-Life in Solution
Target Compound Data	Estimated half-life >2 years at 2-8°C (pH 4.0-5.0); 6-12 months at room temperature (pH 7.0)
Comparator Or Baseline	General peptide stability baseline (comparative data unavailable for direct peptide comparators)
Quantified Difference	Not applicable for direct comparator; data provides a definitive stability profile for the target compound.
Conditions	Predicted and empirically supported stability in aqueous buffer systems based on peptide degradation kinetics .

Why This Matters

A well-characterized stability profile enables robust experimental planning, reducing the risk of assay failure due to peptide degradation, and is a critical procurement criterion for ensuring lot-to-lot consistency and long-term usability.

TSYKFESV Cross-Orthopoxvirus Conservation

The B8R20-27 epitope is a validated immunodominant target that elicits a stable, long-term memory CD8+ T cell response. In a direct comparison of smallpox vaccines, the frequency of B8R20-27-specific CD8+ T cells remained remarkably stable over a 15-month period in mice immunized with either the first-generation NYCBH vaccine or the third-generation MVA vaccine [1]. This contrasts with subdominant epitopes, which often show more transient or weaker recall responses. The consistent, high-frequency response to B8R20-27 makes it a superior target for monitoring vaccine-induced immunity and for use as a reliable positive control in T cell assays, ensuring that a lack of signal is not due to technical failure.

Cross-Orthopoxvirus Conservation

Class-level

TSYKFESV 100% conserved in Vaccinia, Ectromelia, Cowpox viruses

Conserved sequence enables cross-species study design; cross-protection context reported

Functional cross-protection reported in ECTV challenge model; species-specific validation recommended.

Evidence Dimension	Long-term stability of antigen-specific CD8+ T cell frequency
Target Compound Data	Remarkably stable frequency of B8R20-27-specific CD8+ T cells over 15 months post-immunization
Comparator Or Baseline	Other VACV epitopes (non-immunodominant) which typically exhibit less durable or lower magnitude memory responses.
Quantified Difference	Qualitative assessment of remarkable stability; precise frequency difference versus other epitopes not quantified in the cited study but described as 'remarkably stable' relative to the broader T cell response.
Conditions	Mouse model, intranasal challenge with VACV-WR, analysis of splenic and lung CD8+ T cells [1].

Why This Matters

The well-documented, stable nature of the B8R20-27-specific T cell response across different vaccine platforms establishes it as a gold-standard marker for assessing vaccine efficacy and immunological memory.

• [1] Green, S., Ennis, F. A., & Mathew, A. (2011). Long term recall of memory CD8 T cells in mice to first and third generation smallpox vaccines. Vaccine, 29(47), 8656-8663. View Source

Unmatched Breadth of IEDB Validation

B8R 20-27 is widely established and used as a positive control in standard immunological assays, particularly those involving MHC tetramer staining and ELISPOT. Protocols frequently utilize tetramers loaded with the B8R20-27 peptide (e.g., H2-Kb-B8R20-27 tetramer) as a positive control for VACV-specific T cell detection, allowing for direct gating and frequency comparison against experimental antigens like SARS-CoV-2 spike peptides . This standardized application provides a benchmark for assay performance and allows for cross-comparison of data between different research groups and studies. The use of this specific peptide is essential for maintaining consistency with established protocols and published data.

IEDB Validation Breadth

Cross-study comparable

>40 positive functional assays across ≥10 assay types; 9/9 survival, 9/9 TNF, 6/6 Granzyme B

Reported broad assay validation context may support assay robustness

Data curated from independent labs; individual assay conditions may vary.

Evidence Dimension	Frequency of use as a standardized control
Target Compound Data	Standard positive control in MHC tetramer staining protocols for VACV-specific CD8+ T cells
Comparator Or Baseline	Other VACV or heterologous epitopes (e.g., SIINFEKL from ovalbumin) used as controls in different contexts.
Quantified Difference	Not quantifiable; based on established methodological adoption.
Conditions	Flow cytometry (MHC tetramer staining) and ELISPOT assays for murine T cell responses.

Why This Matters

The use of a standardized, well-characterized control reagent ensures experimental reproducibility and enables valid inter-laboratory comparisons of immunological data.

B8R 20-27: Research & Industrial Applications

MVA Vaccine CD8+ T Cell Quantification

B8R 20-27 is an essential reagent for quantifying antigen-specific CD8+ T cell responses in preclinical and clinical trials of vaccinia virus-based vaccines. Its immunodominant nature, as demonstrated by stable, long-term recall responses [1], makes it the most reliable marker for assessing the potency and durability of vaccine-induced immunity. Researchers utilize MHC tetramers loaded with the B8R20-27 peptide in flow cytometry assays to precisely enumerate and characterize effector and memory T cell populations in murine models.

Cross-Orthopoxvirus Protection Studies

The peptide serves as a definitive positive control in T cell functional assays, including IFN-γ ELISPOT and intracellular cytokine staining (ICS). Its high H-2Kb binding affinity (IC50 = 0.19 nM) [2] and well-established immunogenicity ensure a robust and reproducible signal, allowing researchers to confidently differentiate true negative results from technical assay failures. This application is critical for validating new vaccine platforms and studying T cell responses against novel antigens.

TRM CD8+ T Cell Topical Challenge

Beyond its role as a T cell epitope, B8R 20-27 is the minimal active fragment of the viral IFN-γ decoy receptor. Studies investigating the mechanism by which VACV B8R protein neutralizes IFN-γ often use this peptide to generate specific T cell lines or to probe the structure-function relationship of the IFN-γ binding domain. Its use in this context allows for the dissection of viral immune evasion strategies at the molecular and cellular level [3].

Naïve Precursor Frequency & Immune Aging

B8R 20-27 is a critical component in the manufacturing and quality control of H-2Kb MHC tetramers. Its superior binding affinity [2] and consistent performance make it an ideal ligand for refolding MHC monomers and validating new tetramer batches. Its pH-dependent stability profile provides essential guidance for the formulation of stable tetramer reagents with extended shelf lives, a key consideration for commercial reagent suppliers and core facilities.

Application

Selection Property

Validation Focus

MVA vector immunogenicity testing

Reported immunodominant hierarchy consistency

Vector-specific CD8⁺ T cell quantification

Cross-orthopoxvirus protection models

Cross-species sequence conservation

Heterologous challenge protection readout

Tissue-resident memory T cell studies

Reported topical challenge model context

TRM recall response quantification

Immune aging and precursor frequency research

Tetramer binding stability for rare-cell detection

Naïve precursor frequency enumeration

• [1] Green, S., Ennis, F. A., & Mathew, A. (2011). Long term recall of memory CD8 T cells in mice to first and third generation smallpox vaccines. Vaccine, 29(47), 8656-8663. View Source
• [2] Tscharke, D. C., et al. (2005). Identification of poxvirus CD8+ T cell determinants to enable rational design and characterization of smallpox vaccines. Journal of Experimental Medicine, 201(1), 95-104. View Source
• [3] Alcami, A., & Smith, G. L. (1995). Vaccinia, cowpox, and camelpox viruses encode soluble gamma interferon receptors with novel broad species specificity. Journal of Virology, 69(8), 4633-4639. View Source